5-[(4-methoxybenzyl)amino]-2-phenyl-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-[(4-methoxyphenyl)methylamino]-2-phenyl-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C18H15N3O2/c1-22-15-9-7-13(8-10-15)12-20-18-16(11-19)21-17(23-18)14-5-3-2-4-6-14/h2-10,20H,12H2,1H3
• InChI Key: PNUXITSWAXYYSP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2=C(N=C(O2)C3=CC=CC=C3)C#N
• Molecular Formula: C18H15N3O2
• Molecular Weight: 305.3 g/mol

Description

5-[(4-methoxybenzyl)amino]-2-phenyl-1,3-oxazole-4-carbonitrile, commonly known as MOB-PCN, is a novel psychoactive substance that belongs to the class of synthetic cathinones. Synthetic cathinones are a group of designer drugs that are chemically similar to cathinone, a naturally occurring stimulant found in the khat plant. MOB-PCN has gained popularity among drug users due to its euphoric and stimulating effects. However,

Mechanism of Action

MOB-PCN works by binding to the dopamine transporter, which prevents the reuptake of dopamine into presynaptic neurons. This results in an increase in dopamine levels in the synaptic cleft, leading to enhanced dopaminergic activity. The exact mechanism of action is not fully understood, but it is believed to be similar to other synthetic cathinones.
Biochemical and Physiological Effects:
The use of MOB-PCN has been shown to result in increased locomotor activity in animals. It has also been found to increase the release of dopamine and other neurotransmitters in the brain. MOB-PCN has been shown to have effects on the cardiovascular system, including increased heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using MOB-PCN in laboratory experiments is its potency as a dopamine transporter inhibitor. This makes it useful in studying the effects of dopamine on behavior and cognition. However, one limitation is that its effects on the cardiovascular system may confound results in studies that are not focused on this area.

Future Directions

There are several future directions for research on MOB-PCN. One area of interest is its potential as a treatment for dopamine-related disorders, such as Parkinson's disease. Another area of interest is its effects on the cardiovascular system and the potential for developing drugs that target both the dopamine transporter and cardiovascular system. Further research is also needed to fully understand the mechanism of action of MOB-PCN and its effects on the brain and body.

Synthesis Methods

The synthesis of MOB-PCN involves the reaction of 4-methoxybenzylamine with 2-phenyl-1,3-oxazole-4-carbonitrile in the presence of a suitable catalyst. The final product is obtained after purification through recrystallization. The synthesis process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

MOB-PCN has gained significant attention in the scientific community due to its potential applications in research. It has been found to be a potent dopamine transporter inhibitor, which makes it useful in studying the role of dopamine in the brain. MOB-PCN has also been used in animal studies to investigate its effects on behavior and cognition.